Cas no 1004672-11-0 (3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole)
1004672-11-0 structure
Product Name:3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
CAS No:1004672-11-0
MF:C14H15BrN2O
MW:307.185702562332
CID:1127964
PubChem ID:8895137
Update Time:2025-04-20
3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole
- DTXSID20429259
- 1004672-11-0
-
- Inchi: 1S/C14H15BrN2O/c15-12-8-4-7-11(9-12)13-16-14(18-17-13)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
- InChI Key: JVQSSSIPZOUXDF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=NOC(C2CCCCC2)=N1
Computed Properties
- Exact Mass: 306.03685
- Monoisotopic Mass: 306.03678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
- PSA: 38.92
3-(3-bromophenyl)-5-cyclohexyl-1,2,4-oxadiazole Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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